4-[(4-chlorobenzyl)oxy]-N'-{(Z)-[2-(prop-2-en-1-yloxy)phenyl]methylidene}benzohydrazide

• Molecular Formula: C24H21ClN2O3
• Molecular Weight: 420.9 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methoxy]-N-[(Z)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C24H21ClN2O3/c1-2-15-29-23-6-4-3-5-20(23)16-26-27-24(28)19-9-13-22(14-10-19)30-17-18-7-11-21(25)12-8-18/h2-14,16H,1,15,17H2,(H,27,28)/b26-16-
• InChI Key: CXBSUQBOTDEFEY-QQXSKIMKSA-N
• Isomeric SMILES: C=CCOC1=CC=CC=C1/C=N\NC(=O)C2=CC=C(C=C2)OCC3=CC=C(C=C3)Cl
• Canonical SMILES: C=CCOC1=CC=CC=C1C=NNC(=O)C2=CC=C(C=C2)OCC3=CC=C(C=C3)Cl

Description

4-[(4-chlorobenzyl)oxy]-N’-{(Z)-[2-(prop-2-en-1-yloxy)phenyl]methylidene}benzohydrazide is a complex organic compound known for its unique chemical structure and potential applications in various fields of scientific research. This compound is characterized by the presence of a chlorobenzyl group, an allyloxy group, and a benzohydrazide moiety, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-chlorobenzyl)oxy]-N’-{(Z)-[2-(prop-2-en-1-yloxy)phenyl]methylidene}benzohydrazide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Preparation of 4-(4-chlorobenzyl)oxybenzaldehyde: This intermediate is synthesized by reacting 4-chlorobenzyl chloride with 4-hydroxybenzaldehyde in the presence of a base such as potassium carbonate.

Formation of the hydrazone: The aldehyde group of 4-(4-chlorobenzyl)oxybenzaldehyde is then reacted with hydrazine hydrate to form the corresponding hydrazone.

Introduction of the allyloxy group: The hydrazone is further reacted with 2-(prop-2-en-1-yloxy)benzaldehyde under acidic conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-[(4-chlorobenzyl)oxy]-N’-{(Z)-[2-(prop-2-en-1-yloxy)phenyl]methylidene}benzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorobenzyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, or alkoxides, often in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

4-[(4-chlorobenzyl)oxy]-N’-{(Z)-[2-(prop-2-en-1-yloxy)phenyl]methylidene}benzohydrazide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(4-chlorobenzyl)oxy]-N’-{(Z)-[2-(prop-2-en-1-yloxy)phenyl]methylidene}benzohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to enzymes or receptors: Modulating their activity and influencing biochemical pathways.

Interacting with cellular components: Affecting cell signaling, proliferation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• 3-{4-[(4-chlorobenzyl)oxy]phenyl}-2-propenoic acid
• 4-((4-chlorobenzyl)oxy)benzaldehyde semicarbazone

Uniqueness

4-[(4-chlorobenzyl)oxy]-N’-{(Z)-[2-(prop-2-en-1-yloxy)phenyl]methylidene}benzohydrazide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activities. This uniqueness makes it a valuable compound for various research and industrial applications.